Cas no 25203-36-5 (Methyl N-(4-Bromophenyl)carbamate)

• Product Name: Methyl N-(4-Bromophenyl)carbamate
• CAS No: 25203-36-5
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 1424608
• PubChem ID: 5203164
• Update Time: 2025-10-29

Methyl N-(4-Bromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-bromophenyl)-, methyl ester
• Methyl (4-bromophenyl)carbamate
• BS-27960
• EN300-75405
• Z56758690
• G29949
• Carbamic acid, 4-bromophenyl-, methyl ester
• (4-bromo-phenyl)-carbamic acid methyl ester
• methyl 4-bromophenylcarbamate
• Methyl(4-bromophenyl)carbamate
• SCHEMBL1187678
• AKOS000210252
• 25203-36-5
• DB-209357
• methyl N-(4-bromophenyl)carbamate
• CS-0206593
• Methyl N-(4-Bromophenyl)carbamate

• Inchi： 1S/C8H8BrNO2/c1-12-8(11)10-7-4-2-6(9)3-5-7/h2-5H,1H3,(H,10,11)
• InChI Key： GLRFFVNPNGTCSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(=O)OC

Computed Properties

• Exact Mass: 228.97384
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Methyl N-(4-Bromophenyl)carbamate

Methyl N-(4-Bromophenyl)carbamate (CAS No. 25203-36-5): A Comprehensive Overview in Modern Chemical Research

Methyl N-(4-Bromophenyl)carbamate, identified by its chemical abstracts service number CAS No. 25203-36-5, is a significant compound in the realm of pharmaceutical and chemical synthesis. This compound, featuring a 4-bromophenyl moiety and a carbamate functional group, has garnered attention due to its versatile applications in medicinal chemistry and material science. The structural uniqueness of Methyl N-(4-Bromophenyl)carbamate makes it a valuable intermediate in the development of various bioactive molecules.

The Methyl N-(4-Bromophenyl)carbamate molecule is characterized by its brominated aromatic ring, which enhances its reactivity and utility in synthetic pathways. This feature allows for further functionalization, making it a crucial building block in the synthesis of more complex organic structures. In recent years, the compound has been extensively studied for its potential role in drug discovery and development.

One of the most compelling aspects of Methyl N-(4-Bromophenyl)carbamate is its application in the synthesis of pharmacologically active agents. Researchers have leveraged its structural framework to develop novel compounds with therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The bromine atom in the 4-bromophenyl group is particularly noteworthy, as it provides a handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmaceuticals. The ability to introduce diverse substituents at the aromatic ring via these reactions has made Methyl N-(4-Bromophenyl)carbamate an indispensable tool in synthetic organic chemistry.

In addition to its role in drug development, Methyl N-(4-Bromophenyl)carbamate has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to participate in π-stacking interactions also enhances its utility as a component in supramolecular chemistry and crystal engineering.

Recent advancements in computational chemistry have further highlighted the importance of Methyl N-(4-Bromophenyl)carbamate. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding researchers in designing more effective derivatives. These computational approaches, combined with experimental techniques, have accelerated the discovery process for new bioactive compounds.

The synthesis of Methyl N-(4-Bromophenyl)carbamate itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches involve multi-step reactions starting from readily available precursors. However, recent innovations have led to more efficient synthetic routes, including one-pot syntheses and catalytic processes that minimize waste and improve yield.

The environmental impact of producing Methyl N-(4-Bromophenyl)carbamate is also a consideration in contemporary research. Green chemistry principles have been applied to develop sustainable synthetic pathways that reduce hazardous byproducts and energy consumption. Such efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, Methyl N-(4-Bromophenyl)carbamate (CAS No. 25203-36-5) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with therapeutic potential. As research continues to evolve, the applications of this compound are expected to expand, driven by innovative synthetic techniques and computational methods.